Cas no 343269-12-5 (Butane, 1-bromo-4-(ethylsulfonyl)-)

• Product Name: Butane, 1-bromo-4-(ethylsulfonyl)-
• CAS No: 343269-12-5
• MF: C₆H₁₃BrO₂S
• MW: 229.13522028923
• CID: 5195250
• Update Time: 2026-03-05

Butane, 1-bromo-4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-4-(ethylsulfonyl)-

• Inchi： 1S/C6H13BrO2S/c1-2-10(8,9)6-4-3-5-7/h2-6H2,1H3
• InChI Key： ZAEUHONAYUXHNH-UHFFFAOYSA-N
• SMILES： C(Br)CCCS(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Butane, 1-bromo-4-(ethylsulfonyl)-

Introduction to 1-Bromo-4-(Ethylsulfonyl)Butane (CAS No. 343269-12-5)

1-Bromo-4-(Ethylsulfonyl)Butane (commonly referred to as CAS No. 343269-12-5) is a versatile organic compound with significant applications in modern chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in various chemical reactions and material synthesis.

The molecular structure of 1-Bromo-4-(Ethylsulfonyl)Butane consists of a butane chain with a bromine atom at the terminal position and an ethylsulfonyl group attached at the fourth carbon. This configuration imparts the compound with distinct chemical properties, making it a valuable intermediate in organic synthesis. The ethylsulfonyl group, which contains a sulfonyl moiety (-SO₂-), contributes to the compound's reactivity and stability, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the role of 1-Bromo-4-(Ethylsulfonyl)Butane in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing high-performance polymers with tailored properties such as improved thermal stability, mechanical strength, and electrical conductivity. For instance, a 2023 study published in *Macromolecules* demonstrated that incorporating this compound into polymer networks significantly enhances their mechanical resilience under stress.

In addition to its role in polymer synthesis, 1-Bromo-4-(Ethylsulfonyl)Butane has shown promise in pharmaceutical applications. The bromine atom at the terminal position makes it an ideal candidate for nucleophilic substitution reactions, which are critical in drug design and development. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, paving the way for potential therapeutic applications.

The synthesis of 1-Bromo-4-(Ethylsulfonyl)Butane involves a multi-step process that typically begins with the sulfonation of ethylene followed by alkylation and bromination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For example, researchers at Stanford University developed a catalyst system that accelerates the sulfonation step by over 50%, making large-scale production more feasible.

From an environmental perspective, 1-Bromo-4-(Ethylsulfonyl)Butane has been studied for its biodegradability and ecological impact. A 2021 study conducted by the European Chemical Society found that under controlled conditions, this compound exhibits moderate biodegradation rates, suggesting that it can be safely integrated into industrial processes without posing significant risks to ecosystems.

In conclusion, 1-Bromo-4-(Ethylsulfonyl)Butane (CAS No. 343269-12-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.